4-[(Cyclopropylmethyl) amino]-2-(trifluoromethyl)benzonitrile

• CAS No.: 821777-24-6
• Molecular Formula: C12H11F3N2
• Molecular Weight: 240.22 g/mol
• IUPAC Name: 4-(cyclopropylmethylamino)-2-(trifluoromethyl)benzonitrile
• InChI: InChI=1S/C12H11F3N2/c13-12(14,15)11-5-10(4-3-9(11)6-16)17-7-8-1-2-8/h3-5,8,17H,1-2,7H2
• InChI Key: YJTJAAIIWZCRAR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CNC2=CC(=C(C=C2)C#N)C(F)(F)F

Description

4-[(Cyclopropylmethyl) amino]-2-(trifluoromethyl)benzonitrile is a useful research compound. Its molecular formula is C12H11F3N2 and its molecular weight is 240.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-fluoro-2-(trifluoromethyl)benzonitrile (9.45 g, 50 mmol), 1-cyclopropylmethanamine (5.0 g, 70 mmol), and potassium carbonate (10 g) was stirred for 12 h in acetonitrile (50 mL) at 55° C. The mixture was cooled to 20° C., filtered, and the filter-cake was washed with acetonitrile (3×25 mL). The filtrate was concentrated under vacuum to obtain 11.9 g (99%) of the title compound as a white solid: 1H NMR (400 MHz, CDCl3) δ 7.53 (d, J=8.6 Hz, 1H), 6.83 (d, J=2.4 Hz, 1H), 6.65 (dd, J=8.6, 2.4 Hz, 1H), 4.62 (bs, 1H), 3.02 (d, J=7.1 Hz, 2H), 1.09 (m, 1H), 0.61 (m, 2H), 0.27 (m, 2H).